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Compound of Interest

3-Acetyl-5-chlorothiophene-2-
Compound Name:
sulfonamide

Cat. No.: B041278

An In-depth Technical Guide to 3-Acetyl-5-
chlorothiophene-2-sulfonamide

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties, synthesis, and analytical methodologies for 3-Acetyl-5-chlorothiophene-2-
sulfonamide (CAS No: 160982-10-5). This compound is a key intermediate in the synthesis of
various pharmaceutical agents, including the carbonic anhydrase inhibitor Brinzolamide.[1][2]

Core Physical and Chemical Properties

3-Acetyl-5-chlorothiophene-2-sulfonamide is an off-white solid organic compound.[1] Its
structure, featuring a sulfonamide group, makes it a valuable building block in medicinal
chemistry.[3] The sulfonamide moiety often serves as a zinc-binding group, which is crucial for
the potent inhibition of metalloenzymes like carbonic anhydrase.[3]

The quantitative physical and chemical data for this compound are summarized in the table
below for ease of reference.
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Property Value Source(s)
CAS Number 160982-10-5 [1131[4][5]
Molecular Formula CeHeCINO3S:2 [11[3]14116]
Molecular Weight 239.7 g/mol [B1141[7]
Melting Point 182 °C (decomposition) [1][5]
Boiling Point 453 °C at 760 mmHg [1][6]
Density 1.583 g/cm3 [1][6]

Flash Point 227.7 °C [1]

Vapor Pressure

2.15E-08 mmHg at 25°C

[1]

Refractive Index

1.596

[1]

Appearance Off-white solid / White powder [1][2][8]
- Soluble in Methanol; Low
Solubility o [1][8]
solubility in water
pKa 9.29 + 0.60 (Predicted) [1]
Store at 2-8 °C under inert gas
Storage [1][6]

(Nitrogen or Argon)

Synthesis and Experimental Protocols

The synthesis of 3-Acetyl-5-chlorothiophene-2-sulfonamide is a multi-step process. A

common pathway involves the conversion of a benzylthio group on a thiophene precursor into

the final sulfonamide group.[9]

Experimental Protocol: Synthesis via Oxidative Chlorination

This protocol is based on methodologies described in patent literature for preparing the target

compound from 3-acetyl-5-chloro-2-(benzylthio)thiophene.[9]

o Oxidative Chlorination: The starting material, 3-acetyl-5-chloro-2-(benzylthio)thiophene, is

subjected to oxidative chlorination. This can be achieved by bubbling chlorine gas through a
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solution of the thioether in a solvent mixture, such as ethyl acetate and water, to form an
intermediate sulfonyl chloride.[9] Another method involves using chlorine gas in dilute
agueous acetic acid or hydrochloric acid.[9]

Ammonolysis: The resulting sulfonyl chloride intermediate is then treated in situ with an
ammonium hydroxide solution.[9] This step converts the sulfonyl chloride group into the
desired sulfonamide group.

Alternative Ammonolysis: An alternative route involves treating the intermediate sulfenyl
chloride with ammonia gas to produce an intermediate sulfenamide.[9]

Oxidation: The sulfenamide is then oxidized using hydrogen peroxide in the presence of a
catalyst like sodium tungstate dihydrate to yield the final product, 3-acetyl-5-chloro-2-
thiophenesulfonamide.[9]
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General Synthesis Workflow for 3-Acetyl-5-chlorothiophene-2-sulfonamide

3-acetyl-5-chloro-
2-(benzylthio)thiophene

Oxidative Chlorination

(e.g., CI2 gas)

@ediate Sulfonyl ChD

Ammonolysis
(Ammonium Hydroxide)

3-Acetyl-5-chlorothiophene-
2-sulfonamide

Click to download full resolution via product page
Caption: A simplified workflow for the synthesis of the target compound.

Role in Pharmaceutical Development

This compound is a crucial intermediate in the production of several pharmaceutical agents,
particularly for ophthalmic and antimicrobial applications.[2][3]

* Brinzolamide Synthesis: It is a reactant used for the preparation of Brinzolamide, a topical
carbonic anhydrase inhibitor used to treat glaucoma by reducing intraocular pressure.[1][2]
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[5]

» Antimicrobial Agents: It is also used to prepare heteroaryl chalcones, which have shown
potent antimicrobial properties against various bacterial strains.[1][3][5]

Role as a Pharmaceutical Intermediate

3-Acetyl-5-chlorothiophene-
é-sulfonamidep sy nect sl ©

Reactant For Reactant For

Brinzolamide Heteroaryl Chalcones
Application Application
Glaucoma Treatment Antimicrobial Drugs

Click to download full resolution via product page
Caption: Logical relationship of the compound as a key intermediate.

Analytical and Characterization Protocols

A suite of analytical techniques is essential for confirming the structure and purity of 3-Acetyl-
5-chlorothiophene-2-sulfonamide.

Experimental Protocol: Compound Characterization
» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: Used to identify the aromatic protons of the thiophene ring (typically in the & 7.2—
7.8 ppm range) and the protons of the acetyl methyl group (& 2.1-2.3 ppm).[3]

o 1BC NMR: Provides information on the carbon skeleton of the molecule.
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o 2D NMR (COSY, HSQC): Employed to assign proton-proton and proton-carbon coupling
patterns, which helps in resolving complex or overlapping signals.[3]

o Fourier-Transform Infrared (FT-IR) Spectroscopy:

o This technique is used to confirm the presence of key functional groups. Expected
characteristic stretches include the S=0 of the sulfonamide group (1150-1350 cm~1) and
the C=0 of the acetyl group (1680-1720 cm™1).[3]

e Mass Spectrometry (MS):

o Confirms the molecular weight of the compound (239.7 g/mol ).[3][7] High-resolution mass
spectrometry can be used to confirm the elemental composition.

o X-ray Diffraction (XRD):

o For crystalline material, XRD is critical for resolving the crystal structure and confirming
the precise positions of the substituents on the thiophene ring.[3]

Analytical Workflow for Characterization
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Caption: Standard experimental workflow for structural characterization.
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Chemical Reactivity

The compound can undergo several types of chemical reactions, making it a versatile
intermediate:[3]

¢ Oxidation: The compound can be oxidized to form sulfonic acids.[3]
e Reduction: The sulfonamide group can be reduced to an amine.[3]

» Substitution: The chlorine atom on the thiophene ring can be replaced with other functional
groups through halogen substitution reactions.[3]

e Bromination: The acetyl group can be brominated using agents like pyridinium bromide
perbromide to form 3-bromoacetyl-5-chloro-2-thiophenesulfonamide, another useful
intermediate.[9]

Safety and Handling
According to GHS classifications, this compound is considered a warning-level hazard.[7]
e H315: Causes skin irritation.[7]

o H319: Causes serious eye irritation.[7]

o Precautions: Standard laboratory personal protective equipment should be used, including
safety glasses and gloves. Handling should be done in a well-ventilated area.[7] Refer to the
specific Safety Data Sheet (SDS) for complete handling and disposal information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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